4-(4-chloro-phenyl)-6-methyl-1H-pyridin-2-one
Cat. No. B8391404
M. Wt: 219.66 g/mol
InChI Key: ZFAYNZUWZACPBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08183262B2
Procedure details
The title compound was prepared from 4-(4-chloro-phenyl)-6-methyl-1H-pyridin-2-one (15 g, 68 mmol) and phosphoryl chloride (31.1 mL, 341 mmol) according to the general procedure Ia to d preparation of chlorides. Obtained as a brown solid (12.3 g, 75%). MS (ISP) 238.1 [(M+H)+], 240 [(M+2+H)+] and 242 [(M+4+H)+].
[Compound]
Name
chlorides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:13]=[C:12]([CH3:14])[NH:11][C:10](=O)[CH:9]=2)=[CH:4][CH:3]=1.P(Cl)(Cl)([Cl:18])=O>>[Cl:18][C:10]1[CH:9]=[C:8]([C:5]2[CH:6]=[CH:7][C:2]([Cl:1])=[CH:3][CH:4]=2)[CH:13]=[C:12]([CH3:14])[N:11]=1
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)C1=CC(NC(=C1)C)=O
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Name
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Quantity
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31.1 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Step Two
[Compound]
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Name
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chlorides
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC(=CC(=C1)C1=CC=C(C=C1)Cl)C
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 12.3 g | |
| YIELD: PERCENTYIELD | 75% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
